Cas no 17735-98-7 (13(Z),16(Z)-Docosadienoic Acid)

• Product Name: 13(Z),16(Z)-Docosadienoic Acid
• CAS No: 17735-98-7
• MF: C₂₂H₄₀O₂
• MW: 336.551807403564
• CID: 96203
• Update Time: 2025-07-21

13(Z),16(Z)-Docosadienoic Acid Chemical and Physical Properties

Names and Identifiers

• 13,16-Docosadienoic acid, (13Z,16Z)-
• 13C,16C-DOCOSADIENOIC ACID
• 13-cis,16-cis-Docosadienoic acid1000µg
• C22:2
• cis,cis-13,16-docosadienoic acid
• 13Z,16Z-Docosadienoic Acid
• 13-CIS,16-CIS-DOCOSADIENOIC ACID
• DELTA 13 CIS 16 CIS DOCOSADIENOIC ACID
• 13(Z)，16(Z)-Docosadienoic Acid
• 13(Z),16(Z)-Docosadienoic Acid

• Inchi： 1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10H,2-5,8,11-21H2,1H3,(H,23,24)/b7-6-,10-9-
• InChI Key： HVGRZDASOHMCSK-HZJYTTRNSA-N
• SMILES： OC(CCCCCCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 336.30300

Experimental Properties

• PSA: 37.30000
• LogP: 7.44490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on 13(Z),16(Z)-Docosadienoic Acid

Introduction to 13(Z),16(Z)-Docosadienoic Acid (CAS No. 17735-98-7)

13(Z),16(Z)-Docosadienoic Acid, with the chemical formula C₂₂H₃₄O₄, is a polyunsaturated fatty acid (PUFA) that has garnered significant attention in the field of biochemistry and pharmaceutical research. This compound, identified by its unique CAS No. 17735-98-7, is a derivative of docosanoic acid and exhibits distinct structural and functional properties that make it a subject of intense study. The presence of double bonds at the 13th and 16th carbon positions in its molecular chain imparts unique reactivity and biological activity, positioning it as a potential candidate for various therapeutic applications.

The significance of 13(Z),16(Z)-Docosadienoic Acid lies in its ability to modulate multiple biological pathways, particularly those involving inflammation, lipid metabolism, and cellular signaling. Recent advancements in lipidomics and metabolomics have highlighted its role in maintaining cellular homeostasis, making it a promising candidate for further exploration in drug development. The compound's structural similarity to other well-known PUFAs, such as arachidonic acid and eicosapentaenoic acid, suggests that it may share some of their beneficial effects while possessing unique characteristics due to its specific double bond configuration.

One of the most compelling aspects of 13(Z),16(Z)-Docosadienoic Acid is its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). These findings are particularly intriguing given the high prevalence of chronic inflammatory diseases worldwide, such as rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. The ability of 13(Z),16(Z)-Docosadienoic Acid to modulate inflammatory responses without the side effects associated with traditional anti-inflammatory drugs makes it an attractive therapeutic option.

In addition to its anti-inflammatory effects, 13(Z),16(Z)-Docosadienoic Acid has shown promise in regulating lipid metabolism. Research indicates that this compound can enhance the expression of genes involved in fatty acid oxidation and cholesterol synthesis, thereby contributing to improved metabolic health. This is particularly relevant in the context of metabolic syndrome, a cluster of conditions including obesity, insulin resistance, hyperglycemia, dyslipidemia, and hypertension. By targeting key pathways involved in lipid metabolism, 13(Z),16(Z)-Docosadienoic Acid may help mitigate the risks associated with metabolic syndrome.

The role of 13(Z),16(Z)-Docosadienoic Acid in cellular signaling pathways has also been extensively studied. It has been observed to influence the activity of various transcription factors and signaling molecules that play critical roles in cell proliferation, differentiation, and apoptosis. For instance, studies have shown that this compound can activate peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in regulating glucose and lipid metabolism. The activation of PPARs by 13(Z),16(Z)-Docosadienoic Acid may contribute to its beneficial effects on metabolic health and inflammation.

Recent clinical trials have begun to explore the therapeutic potential of 13(Z),16(Z)-Docosadienoic Acid in human health. These trials are focusing on conditions such as cardiovascular disease, neurodegenerative disorders, and cancer. Preliminary results suggest that supplementation with this compound can lead to improvements in markers associated with these conditions. For example, patients with cardiovascular disease have shown reductions in LDL cholesterol levels and improvements in endothelial function following treatment with 13(Z),16(Z)-Docosadienoic Acid. Similarly, studies in neurodegenerative diseases have reported reductions in oxidative stress and inflammation markers.

The mechanism by which 13(Z),16(Z)-Docosadienoic Acid exerts its therapeutic effects is multifaceted. On one hand, it can directly interact with cellular receptors and enzymes to modulate physiological processes. On the other hand, it can also influence the expression of genes involved in inflammation and lipid metabolism through epigenetic mechanisms such as DNA methylation and histone modification. These epigenetic changes can lead to long-term alterations in gene expression patterns, contributing to sustained improvements in health outcomes.

The synthesis and isolation of 13(Z),16(Z)-Docosadienoic Acid are areas of active research due to their importance for both academic studies and industrial applications. Current methods for producing this compound include microbial fermentation, enzymatic synthesis from precursor fatty acids, and chemical synthesis via polyunsaturated fatty acid derivatives. Each method has its advantages and limitations regarding yield, purity, cost-effectiveness, and scalability. Advances in biotechnology have enabled more efficient production processes for this compound, making it more accessible for clinical trials and commercial use.

The future prospects for 13(Z),16(Z)-Docosadienoic Acid are promising given its diverse range of biological activities and potential therapeutic applications. Ongoing research is focused on elucidating its precise mechanisms of action at the molecular level as well as exploring new formulations that enhance its bioavailability and efficacy. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion,13(Z),16(Z)-Docosadienoic Acid (CAS No. 17735-98-7) is a multifaceted compound with significant potential in the field of biochemistry and pharmaceuticals. Its ability to modulate inflammation،lipid metabolism،and cellular signaling pathways positions it as a valuable candidate for treating a wide range of diseases including chronic inflammatory conditions،metabolic disorders،and neurodegenerative diseases。With continued research و technological advancements，this compound holds great promise for improving human health و well-being.